4-(1H-1,2,4-TRIAZOL-1-YL)BENZOIC ACID
4-(1H-1,2,4-TRIAZOL-1-YL)BENZOIC ACID
Brand Name:
Vulcanchem
CAS No.:
162848-16-0
VCID:
VC0069794
InChI:
InChI=1S/C9H7N3O2/c13-9(14)7-1-3-8(4-2-7)12-6-10-5-11-12/h1-6H,(H,13,14)
SMILES:
C1=CC(=CC=C1C(=O)O)N2C=NC=N2
Molecular Formula:
C9H7N3O2
Molecular Weight:
189.17 g/mol
4-(1H-1,2,4-TRIAZOL-1-YL)BENZOIC ACID
CAS No.: 162848-16-0
Main Products
VCID: VC0069794
Molecular Formula: C9H7N3O2
Molecular Weight: 189.17 g/mol
| CAS No. | 162848-16-0 |
|---|---|
| Product Name | 4-(1H-1,2,4-TRIAZOL-1-YL)BENZOIC ACID |
| Molecular Formula | C9H7N3O2 |
| Molecular Weight | 189.17 g/mol |
| IUPAC Name | 4-(1,2,4-triazol-1-yl)benzoic acid |
| Standard InChI | InChI=1S/C9H7N3O2/c13-9(14)7-1-3-8(4-2-7)12-6-10-5-11-12/h1-6H,(H,13,14) |
| Standard InChIKey | FOMQQGKCPYKKHQ-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1C(=O)O)N2C=NC=N2 |
| Canonical SMILES | C1=CC(=CC=C1C(=O)O)N2C=NC=N2 |
| PubChem Compound | 736531 |
| Last Modified | Nov 11 2021 |
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